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Compound of Interest

Compound Name: ML753286

CAS No.: 1699720-89-2

Cat. No.: B609175

Get Quote

Executive Summary & Mechanism of Action
ML753286 is a highly selective, non-competitive inhibitor of the ABCG2 transporter (Breast

Cancer Resistance Protein, BCRP). Unlike first-generation inhibitors (e.g., Fumitremorgin C),

ML753286 exhibits low toxicity and high stability in plasma, making it an ideal tool for in vivo

studies.

Its primary applications in drug development include:

Bioavailability Enhancement: Blocking intestinal BCRP to increase the oral absorption of

substrate drugs (e.g., sulfasalazine, topotecan).

Blood-Brain Barrier (BBB) Modulation: Inhibiting BCRP at the BBB to enhance CNS

penetration of therapeutics.

MDR Reversal: Sensitizing BCRP-overexpressing tumor xenografts to chemotherapy.
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The following diagram illustrates the role of ML753286 in blocking the ATP-dependent efflux of

substrates.
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Figure 1: Mechanism of Action. ML753286 binds to BCRP, preventing ATP-driven efflux and

increasing substrate retention.

Physicochemical Properties & Formulation Strategy
ML753286 is a lipophilic diketopiperazine analog. Proper formulation is critical to ensure

consistent bioavailability and avoid precipitation in the peritoneal cavity or vasculature.
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Route Dose Range
Recommended
Vehicle
Formulation

Preparation Notes

Oral (PO) 25 – 300 mg/kg

0.5% Methylcellulose

(MC) + 0.1% Tween

80 in Water

Suspension:

Micronize compound

before adding vehicle.

Sonicate for 10-15

mins to ensure

homogeneity.

Intravenous (IV) 5 – 20 mg/kg
5% DMSO + 40%

PEG400 + 55% Saline

Solution: Dissolve in

DMSO first. Add

PEG400, vortex.

Slowly add warm

saline while vortexing.

Use within 1 hour.

Alt. Oral < 50 mg/kg
10% DMSO + 90%

Corn Oil

Suitable for lower

volume, high-

concentration bolus if

suspension is

problematic.

Critical Formulation Check:

pH: Ensure final pH is near physiological neutral (pH 6.5–7.5).

Stability: ML753286 is stable in plasma, but stock solutions in DMSO should be stored at

-20°C.

Dosing Protocols (Murine Models)
Protocol A: Pharmacokinetic (PK) Modulation Study
Objective: To determine if ML753286 enhances the plasma exposure (AUC) of a co-

administered probe substrate (e.g., Sulfasalazine).

Experimental Design:
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Animals: Male C57BL/6 or FVB mice (n=3 per timepoint).

Groups:

Vehicle Control + Substrate.

ML753286 (Low Dose) + Substrate.

ML753286 (High Dose) + Substrate.

Step-by-Step Workflow:

Pre-Dose Preparation: Fast mice for 4–6 hours prior to dosing to reduce variability in

absorption.

Inhibitor Administration (T = -30 min):

Administer ML753286 via Oral Gavage (PO).

Standard Dose:50 mg/kg.[1][2]

High Dose (Maximal Blockade):300 mg/kg.[1][2]

Volume: 10 mL/kg (e.g., 200 µL for a 20g mouse).

Substrate Administration (T = 0):

Administer the BCRP substrate (e.g., Sulfasalazine 10 mg/kg PO).

Blood Sampling:

Collect serial blood samples (tail vein or saphenous) at: 0.25, 0.5, 1, 2, 4, 8, and 24 hours

post-substrate dose.

Collect into K2-EDTA tubes. Centrifuge at 3000 x g for 10 min to harvest plasma.

Analysis: LC-MS/MS quantification of Substrate and ML753286.
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Protocol B: Intravenous "Proof of Concept" (IV)
Objective: Rapid systemic inhibition of BCRP for short-term uptake studies.

Formulation: Prepare 2 mg/mL solution in 5% DMSO/40% PEG400/55% Saline.

Dosing: Administer 20 mg/kg via tail vein injection.

Note: Injection volume should not exceed 5 mL/kg (approx. 100 µL).

Observation: Monitor for immediate signs of respiratory distress (potential precipitation

embolism). ML753286 is generally well-tolerated at this dose.

Experimental Workflow & Data Analysis
The following diagram outlines the logical flow for a co-administration study, ensuring self-

validation through control groups.
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Figure 2: Co-administration Workflow. Standardized protocol for assessing BCRP modulation.

Expected Results & Interpretation
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Parameter Vehicle Group ML753286 Group Interpretation

(Substrate) Baseline Increased (2-5x)

Inhibition of intestinal

BCRP (first-pass

effect).

AUC (Substrate) Baseline Increased

Reduced systemic

clearance

(biliary/renal).

(Inhibitor) N/A ~2-4 Hours

ML753286 has

moderate clearance;

supports QD or BID

dosing.

Troubleshooting:

No change in Substrate PK: Verify the substrate is actually BCRP-specific (and not P-gp

dominant). ML753286 is highly selective for BCRP and does not inhibit P-gp (MDR1) at

standard doses.

High Inter-animal Variability:[3] Check gavage technique. Ensure ML753286 suspension is

uniform (vortex immediately before drawing into syringe).
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on the pharmacokinetics of substrates like sulfasalazine and nitrofurantoin. Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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